Cas no 1261484-05-2 (4-Fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride)

• Product Name: 4-Fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride
• CAS No: 1261484-05-2
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• CID: 4999136
• Update Time: 2025-05-21

4-Fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7ClF4O2/c15-13(20)11-7-9(3-6-12(11)16)8-1-4-10(5-2-8)21-14(17,18)19/h1-7H
• InChI Key： XXAGHQJAQKGIAD-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on 4-Fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

4-Fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl Chloride: A Comprehensive Overview

4-Fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride, also known by its CAS number 1261484-05-2, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique biphenyl structure, which incorporates a trifluoromethoxy group and a fluoro substituent, along with a carbonyl chloride functional group. The combination of these groups imparts distinctive electronic and steric properties, making it an invaluable building block in the synthesis of various bioactive molecules.

The synthesis of 4-fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride typically involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. For instance, researchers have employed transition metal-catalyzed coupling reactions to construct the biphenyl core, followed by functionalization steps to introduce the trifluoromethoxy and fluoro groups. These methods not only improve the scalability of the synthesis but also pave the way for exploring analogous compounds with diverse substituents.

In terms of physical properties, 4-fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, facilitating its use in solution-phase reactions. The compound's stability under thermal and photochemical conditions has been extensively studied, revealing that it remains stable under mild reaction conditions but can undergo hydrolysis in the presence of water to form the corresponding carboxylic acid derivative.

The applications of 4-fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride are primarily centered around its role as an intermediate in drug discovery programs. Its ability to act as an electrophilic reagent makes it particularly useful in forming amide bonds during peptide synthesis or in constructing complex heterocyclic frameworks. Recent studies have highlighted its utility in developing novel kinase inhibitors, where the trifluoromethoxy group contributes significantly to the compound's potency and selectivity.

Moreover, 4-fluoro-4'-(trifluoromethoxy)biphenyl-based derivatives have shown promise in materials science, particularly in the development of advanced polymers and optoelectronic materials. The electron-withdrawing nature of the trifluoromethoxy group enhances the conjugation within the biphenyl system, leading to improved charge transport properties. This has sparked interest in incorporating such structures into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where performance metrics such as luminous efficiency and carrier mobility are critical.

In recent years, there has been a growing emphasis on understanding the bioavailability and pharmacokinetics of compounds like 4-fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride. Preclinical studies have demonstrated that this compound exhibits favorable absorption profiles in various animal models, suggesting potential for oral delivery. However, further investigations are required to evaluate its metabolic stability and potential for off-target effects before it can be advanced into clinical trials.

In conclusion, 4-fluoro-4'-(trifluoromethoxy)biphenyl-3-carbonyl chloride stands as a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to make significant contributions to the development of innovative therapeutic agents and advanced materials.